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Compound of Interest

Compound Name: 1H-indole-2-carbonitrile

Cat. No.: B1309242

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1H-
indole-2-carbonitrile, a compound requiring careful handling due to its potential health and
environmental hazards. Adherence to these procedures is critical for ensuring laboratory safety
and regulatory compliance.

Hazard Identification and Safety Data

1H-indole-2-carbonitrile is classified with multiple hazards, underscoring the need for
stringent safety protocols. It is harmful if swallowed, inhaled, or comes into contact with skin.[1]
[2] Furthermore, it can cause serious irritation to the skin and eyes.[1][2] This compound is also
recognized as being toxic when in contact with the skin and poses a significant threat to
aquatic life, being classified as very toxic.[3]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]
Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin[3]
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation[1][3]

Hazardous to the Aquatic Environment, Acute ) o
H400: Very toxic to aquatic life[3]
Hazard (Category 1)

Personal Protective Equipment (PPE)

Before handling or disposing of 1H-indole-2-carbonitrile, the following personal protective
equipment is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

o Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended, especially in
situations where dust may be generated.[4]

o Protective Clothing: A lab coat or other suitable protective clothing to prevent skin contact.[4]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks:

o Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and
ensure adequate ventilation.[4]

o Control Ignition Sources: Remove any potential sources of ignition from the vicinity.[4]
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o Contain the Spill: Prevent the spill from spreading further. Do not allow the chemical to enter
drains or watercourses.

o Absorb and Collect: For solid spills, carefully sweep or vacuum the material, avoiding dust
generation. For solutions, use an inert, non-combustible absorbent material.[4]

o Package for Disposal: Place all contaminated materials into a suitable, clearly labeled
container for disposal.[4]

» Decontaminate: Thoroughly clean the spill area and any contaminated equipment.[4]

Proper Disposal Procedure

Chemical waste generators are responsible for classifying discarded chemicals as hazardous
waste in accordance with local, state, and federal regulations.

o Waste Collection: Collect waste 1H-indole-2-carbonitrile and any contaminated materials in
a designated, compatible, and properly labeled waste container.

o Consult Regulations: Refer to your institution's Environmental Health and Safety (EHS) office
for specific disposal guidelines.

» Arrange for Pickup: Dispose of the contents and container through an approved waste
disposal plant or a licensed hazardous waste contractor.[4][5] Do not dispose of this
chemical down the drain or in regular trash.[4]
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Start: Disposal of
1H-indole-2-carbonitrile

:

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Respirator (if needed)
- Lab Coat

Collect Waste in a
Designated, Labeled Container

Is there a spill?

Follow Spill Response Protocol:
1. Evacuate & Ventilate
Consult Institutional EHS 2. Control Ignition Sources
for Specific Guidelines 3. Contain Spill
4. Absorb & Collect
5. Decontaminate

Classify as Hazardous Waste

Arrange for Pickup by
Licensed Hazardous Waste Contractor

( End: Proper Disposal Complete )

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of 1H-indole-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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